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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on optimizing flow rates and troubleshooting common issues
encountered with C-Flex® tubing in experimental setups.

Frequently Asked Questions (FAQS)

Q1: What is C-Flex® tubing and why is it used in biopharmaceutical applications?

Al: C-Flex® is a unique, patented thermoplastic elastomer (TPE) tubing specifically designed
for the critical demands of the pharmaceutical and biopharmaceutical industries.[1][2] It is
widely used for fluid processing due to its excellent heat sealing and sterile welding
capabilities.[3][4][5] C-Flex® is a lower-cost alternative to silicone for many biopharma
applications, including fluid, buffer/media, and solvent transport, single-use assemblies, and
peristaltic pump applications.[6] It is formulated to meet the standards of the biopharmaceutical
industry and is quality tested before release.[1][3]

Q2: What are the different formulations of C-Flex® tubing available?
A2: C-Flex® tubing is available in several formulations to suit various applications:

o C-Flex® 072: An opaque tubing ideal for peristaltic pump applications and situations where
light sensitivity is a concern.[4][5][7][8] It is a high-performance option that excels in pump
life.[9]
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e C-Flex® 082 and 374: These are translucent formulations that allow for fluid flow visibility.[4]
[5][7][8] C-Flex® 374 is a versatile, general-purpose TPE tubing that provides a cost-
effective solution for routine needs.[9]

o C-Flex® Braided: This formulation combines a polyester fiber reinforcement with C-Flex®
082 material for applications requiring higher pressure capabilities than non-reinforced
thermoplastic tubing can handle.[4][5][7][8][10]

e C-Flex® ULTRA: A high-performance tubing with very low spallation, exceptional pump life,
and a smooth outer surface that reduces wear on pump heads.[11]

Q3: How should C-Flex® tubing be sterilized?

A3: The recommended method of sterilization for all C-Flex® thermoplastic materials is
radiation (gamma or X-ray).[3][4][12] While C-Flex® can also be sterilized by autoclave and
ETO, repeated autoclaving will cause the tubing to deteriorate.[1][3][4][12]

Q4: What is the chemical compatibility of C-Flex® tubing?

A4: C-Flex® tubing has good chemical resistance to dilute/weak and strong/concentrated acids
and bases, as well as salts.[1][2][7] However, it is generally not recommended for use with
alcohols and organic solvents.[1][2] For critical applications, it is essential to conduct specific
tests to ensure compatibility with the fluids being used.[13][14]

Troubleshooting Guides
Issue 1: Inconsistent or Fluctuating Flow Rate

Q: My peristaltic pump is delivering an inconsistent flow rate. What are the possible causes and
how can | fix it?

A: Inconsistent flow rates in a peristaltic pump system can be attributed to several factors. Here
is a step-by-step guide to troubleshoot this issue:

e Check Tubing and Pump Head Compatibility: Ensure the tubing size (inner diameter and wall
thickness) is appropriate for your pump head.[15] Using tubing that is too large can cause
wrinkling and excessive wear, leading to premature failure and inconsistent flow.[15]
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 Inspect for Tubing Wear: Over time, the elasticity of the tubing can decrease, leading to a
reduced flow rate.[16] Regularly inspect the tubing for signs of wear, such as flattening,
cracking, or discoloration, and replace it as needed.

o Verify Pump Calibration: It is crucial to calibrate your pump system periodically.[16] You can
verify the flow rate using a flow meter or by employing gravimetric or volumetric methods to
measure the collected fluid over a specific period.[16]

e Manage System Pressure: High backpressure can significantly reduce tubing life and cause
flow rate inconsistencies.[17] Minimize pressure by ensuring downstream tubing is not
unnecessarily restrictive and consider using a pressure relief valve if the system pressure
exceeds the tubing's recommended working pressure.[15]

o Address Pulsation: Peristaltic pumps naturally produce a pulsatile flow.[16] If a smooth,
consistent flow is critical for your application, consider using a pulsation dampener.[16]

Issue 2: Tubing Degradation or Failure

Q: The C-Flex® tubing in my setup is degrading prematurely. What could be the cause?

A: Premature tubing degradation is often a sign of incompatibility or improper use. Consider the
following:

e Chemical Incompatibility: Double-check the chemical compatibility of C-Flex® with the fluid
being pumped.[13][14] Even minor effects from chemicals can lead to softening, loss of
strength, or swelling over time, especially with continuous use.[13]

o Temperature Effects: The operating temperature can affect the tubing's properties. As the
temperature increases, the pressure-bearing capacity of the tubing decreases.[15] Ensure
your operating temperature is within the recommended range for C-Flex® (-45°C to 135°C or
-50°F to 275°F).[3][8]

 Incorrect Sterilization: As mentioned, repeated autoclaving can damage C-Flex® tubing.[3]
[4][12] Stick to the recommended sterilization methods like gamma irradiation.

o Excessive Pump Speed: Higher rotor speeds increase the flow rate but also accelerate
tubing wear.[16] Operate the pump at the lowest speed that still achieves your desired flow
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rate to maximize tubing life.

Data Presentation

Table 1: C-Flex® Tubing Formulations - Key Properties

. Primary Sterilization
Formulation Key Features T
Applications Methods
Peristaltic pumps, Gamma, X-ray,
Opaque, prolonged ] N
C-Flex® 072 ) light-sensitive Autoclave, ETO[3][4]
pump life[4][9] o
applications[4][5][7][8]  [18]
Translucent, cost- Fluid flow visibility, Gamma, X-ray,
C-Flex® 374 effective, general general fluid Autoclave, ETO[3][4]

purpose[9]

handling[4][7][9]

[18]

C-Flex® Braided

Reinforced for higher
pressure[4][5][7][8][10]

High-pressure fluid

transfer[6]

Gamma, X-ray,
Autoclave, ETO

C-Flex® ULTRA

Very low spallation,
exceptional pump
life[11]

Single-use
assemblies, pumping,

process filling[11]

Gamma, Autoclave,
ETO

Table 2: C-Flex® 374 Working and Burst Pressure

Inner Diameter

Outer

Working

Wall Thickness

Pressure (psi

Burst Pressure

(in) Diameter (in) (in) at 19°C) (psi at 19°C)
1/16 1/8 1/32 30 90
1/8 1/4 1/16 25 75
3/16 5/16 1/16 20 60
1/4 3/8 1/16 15 45
3/8 5/8 1/8 15 45
1/2 3/4 1/8 10 30
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Note: The values listed for working and burst pressures are derived from tests on unsterilized
tubing. Factors like sterilization, temperature, and chemical compatibility will reduce the
tubing's ability to withstand pressure. Users should conduct tests simulating their application
conditions.[4][7][19]

Table 3: Chemical Compatibility of C-Flex® Tubing

Chemical Compatibility Rating

Acids (Dilute/Weak) A - Excellent[1][2][7]

Acids (Strong/Concentrated) A - Excellent[1][2][7]

Bases (Dilute/Weak) A - Excellent[1][2][7]

Bases (Strong/Concentrated) A - Excellent[1][2][7]

Salts A - Excellent[1][2][7]

Alcohols D - Not Recommended[1][2][7]
Organic Solvents D - Not Recommended[1][2][7]
Oil/Water Emulsions C - Test Before Using[1][2][7]

Rating Scale: A = Excellent (no effect), B = Good (minor effect), C = Fair (moderate effect, not
for continuous use), D = Severe effect (not recommended).[13][14]

Experimental Protocols

Protocol 1: Determining Optimal Flow Rate and Tubing Life

Objective: To determine the optimal pump speed for a desired flow rate while maximizing the
operational life of the C-Flex® tubing.

Methodology:
e System Setup:

o Install a new, pre-sterilized segment of C-Flex® tubing into the peristaltic pump head
according to the manufacturer's instructions.
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o Connect the tubing to the fluid source and the receiving vessel.

o If precise flow measurement is required, incorporate a calibrated flow meter downstream
of the pump.

e Flow Rate Calibration:
o Set the pump to a low speed (e.g., 10% of maximum RPM).

o Pump the fluid into a graduated cylinder or onto a tared balance for a set period (e.g., 1
minute).

o Calculate the flow rate (mL/min).

o Repeat this process at increasing pump speeds (e.g., 20%, 30%,... 100% RPM) to
generate a flow rate curve for your specific setup.

e Tubing Life Assessment:

o Based on the calibration curve, select the lowest pump speed that achieves the target flow
rate.

o Run the pump continuously at this speed.

o Periodically (e.g., every 4-8 hours), stop the pump and inspect the tubing for signs of wear
(kinking, flattening, cracking).

o Also, re-measure the flow rate to check for any drop-off over time.[17]

o Continue the test until the tubing fails or the flow rate drops below an acceptable
tolerance. The total run time is the effective tubing life under those conditions.

Mandatory Visualization
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Start:
Inconsistent Flow Rate

Is tubing size correct for
the pump head?

Action:
Select and install
correct tubing size

Is the tubing showing
signs of wear?

Action:
Replace worn tubing

Is the pump calibrated?

Action:

Calibrate pump Yes

Is there high
backpressure?

Action:
Reduce backpressure
(e.g., check for blockages,
use larger bore tubing downstream)

Is pulsation an issue?

Action:
Install pulsation dampener

Flow Rate Optimized

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent flow rates.
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Start:
Premature Tubing Degradation

A

Is the fluid chemically
compatible with C-Flex?

Action:
Select a chemically
compatible tubing material

Is the operating temperature
within the recommended range?

Action:
Adjust operating temperature

Was the correct sterilization
method used?

Action:
Use recommended sterilization
(e.g., gamma irradiation)

Is the pump speed optimized?

Action:
Reduce pump speed to the
minimum required for the flow rate

Tubing Life Extended

Click to download full resolution via product page

Caption: Troubleshooting workflow for premature tubing degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1167309#optimizing-flow-rates-in-c-flex-tubing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

